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Get Quote

Aspect

Description / Value

Experimental Context /| Method

Melting
Temperature (Tm)

Thermal Stability

Glass Transition
Temperature (Tg)

Effect of Kaolin
Fillers

Effect of
Thermoplastic
Starch (TPS)

Effect of UV
Stabilizer

110-120°C [1] [2]

Onset of decomposition
around 220°C [3] (for starch);
specific data for PBAT not
found in search.

Specific values not found in
the search results.

Improved thermal stability [1].

Improved thermal stability;
reduced coefficient of linear
expansion [4].

Maintained mechanical
properties (67.1% tensile
strength retention) after
accelerated aging [5].

Often reported as a material property from
supplier data sheets (e.g., BASF Ecoflex) [2].

Studied by Thermogravimetric Analysis
(TGA). Sample is heated under controlled
atmosphere, and weight loss is measured as a
function of temperature [1].

Typically determined by Differential Scanning
Calorimetry (DSC).

Composite films were characterized by TGA.
The filler acts as a thermal barrier, shifting
degradation to higher temperatures [1].

Composites tested for thermal stability (likely
via TGA) and dimensional stability under heat

[4].

Accelerated aging tests simulate long-term
environmental exposure to study the retention
of properties, including thermal-mechanical
performance [5].
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The following diagram outlines a general workflow for conducting a thermal analysis of PBAT and its

composites, based on the methodologies referenced in the studies.

Start: PBAT Sample
(Pellets or Film)

Sample Preparation

Composite Fabrication
(Melt Blending, Solution Casting)

Thermal Analysis

DSC TGA Accelerated Aging
(Glass Transition, Tm) (Thermal Decomposition) (Property Retention)

Data Output:

Tg, Tm, Td, Stability

Click to download full resolution via product page

Guidance for Deeper Research

The search results indicate that a pure, in-depth guide to PBAT's thermal properties is not readily available.
Most current research focuses on how additives and composites affect these properties. For a thorough

investigation, you may need to consult more specialized sources.
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e Consult Primary Literature: Search for "PBAT DSC," "PBAT TGA," or "PBAT thermal degradation”
on scientific databases to find journal articles dedicated solely to thermal characterization.
¢ Review Manufacturer Datasheets: Companies that produce PBAT, such as BASF (Ecoflex), often
provide detailed technical data sheets with comprehensive thermal property lists.
e Explore Specific Modifications: The thermal properties are highly dependent on the material's
formulation. Key factors include:
o Fillers and Additives: Kaolin clay [1], thermoplastic starch [4], and other nanofillers are used to
enhance thermal stability and barrier properties.
o Copolymerization: Introducing other monomers (e.qg., glycolic acid, polyethylene glycol) into
the PBAT chain is a strategy to fundamentally alter its crystallinity and degradation profile [6]

[5].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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